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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the techniques and experimental

protocols for measuring the half-life of Moscovium (Mc) isotopes. Given the extremely short

half-lives and low production rates of these superheavy elements, highly specialized and

sensitive techniques are required.

Introduction to Moscovium and Its Isotopes
Moscovium (atomic number 115) is a synthetically produced, superheavy element.[1] All known

isotopes of Moscovium are highly radioactive, with half-lives on the order of milliseconds to less

than a second.[2][3] The accurate measurement of these half-lives is crucial for understanding

the nuclear structure and decay properties of superheavy nuclei, and for probing the predicted

"island of stability." The primary decay mode for the known Moscovium isotopes is alpha decay,

leading to isotopes of Nihonium (Nh).[4]

The production of Moscovium is a significant challenge, requiring the fusion of heavy ions in a

particle accelerator. The most common method involves bombarding an Americium-243 (²⁴³Am)

target with a Calcium-48 (⁴⁸Ca) ion beam.[1][5]
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The half-lives of several Moscovium isotopes have been experimentally determined. The data

is summarized in the table below.

Isotope Measured Half-Life Decay Mode

²⁸⁶Mc ~20 ms α

²⁸⁷Mc ~38 ms - 46.6 ms α to ²⁸³Nh

²⁸⁸Mc ~18.6 ms - 280 ms α to ²⁸⁴Nh

²⁸⁹Mc ~220 ms - 250 ms α to ²⁸⁵Nh

²⁹⁰Mc ~650 ms α

Note: The range in half-life values for some isotopes reflects the statistical uncertainty inherent

in measuring a small number of decay events.[2][6]

Experimental Technique: In-Flight Separation and
Alpha-Decay Spectroscopy
The measurement of Moscovium's short half-lives necessitates a rapid and efficient

experimental technique. The most successful approach combines in-flight separation of the

synthesized isotopes with alpha-decay spectroscopy.

Core Principles
Production: Moscovium isotopes are produced via heavy-ion fusion-evaporation reactions.

Separation: A gas-filled recoil separator is used to separate the Moscovium "evaporation

residues" from the intense primary beam and other unwanted reaction products. This

separation occurs within microseconds.

Implantation: The separated Moscovium ions are implanted into a position-sensitive silicon

detector.

Detection and Correlation: The detector records the time, position, and energy of the

implanted ion. The subsequent alpha decay of the Moscovium isotope and its daughter
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nuclei are also recorded at the same position. This "genetic correlation" of implantation and

decay events is key to identifying the isotope and measuring its lifetime.

Half-Life Determination: The half-life is determined by measuring the time difference between

the implantation of the Moscovium ion and its subsequent alpha decay. By analyzing multiple

such events, a decay curve can be constructed, and the half-life calculated using statistical

methods such as maximum likelihood estimation.

Experimental Protocol: Measurement of Moscovium
Isotope Half-Life
This protocol outlines the key steps for the experimental determination of the half-life of a

Moscovium isotope.

Isotope Production
Objective: To produce Moscovium isotopes through the fusion of a heavy ion beam with a

target.

Materials:

Calcium-48 (⁴⁸Ca) ion beam

Americium-243 (²⁴³Am) target

Procedure:

Accelerate a high-intensity ⁴⁸Ca beam to a specific energy (e.g., ~240 MeV) using a

cyclotron.[7]

Direct the accelerated beam onto a rotating target wheel containing a thin layer of ²⁴³Am

oxide. The rotation of the target helps to dissipate the heat generated by the beam.[7]

The fusion of ⁴⁸Ca and ²⁴³Am nuclei produces an excited compound nucleus, which then

de-excites by evaporating neutrons to form Moscovium isotopes (e.g., ²⁸⁸Mc + 3n).
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Objective: To separate the produced Moscovium isotopes from the primary ⁴⁸Ca beam and

other reaction byproducts.

Apparatus: A gas-filled recoil separator (e.g., the Dubna Gas-Filled Recoil Separator -

DGFRS).[2][4]

Procedure:

The reaction products, including the Moscovium ions, recoil out of the target.

These ions enter the gas-filled separator, which contains a low-pressure gas (e.g.,

hydrogen or helium).

The separator uses a combination of magnetic and electric fields to separate the ions

based on their differing magnetic rigidity.

The Moscovium evaporation residues are guided to the focal plane of the separator, while

the primary beam and other unwanted particles are deflected.

Detection and Data Acquisition
Objective: To detect the implantation of Moscovium ions and their subsequent alpha decays.

Apparatus:

A position-sensitive silicon detector, such as a Double-Sided Silicon Strip Detector

(DSSSD) or a Passivated Implanted Planar Silicon (PIPS) detector, located at the focal

plane of the separator.[8][9]

A high-speed data acquisition system.

Procedure:

The separated Moscovium ions are implanted into the active volume of the silicon

detector.

The detector records the following for each implantation event:
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Time of implantation

Position (x, y coordinates) of implantation

Energy of the implanted ion

The data acquisition system continuously monitors the detector for subsequent alpha

decay events at the same position as the initial implantation. For each decay event, the

time, position, and energy of the alpha particle are recorded.

Data Analysis and Half-Life Calculation
Objective: To identify the Moscovium isotope and calculate its half-life from the recorded

decay data.

Procedure:

Genetic Correlation: Correlate the implantation events with the subsequent alpha decay

events that occur within a predefined time window and at the same detector position

(pixel). A decay chain can be reconstructed by linking the parent Moscovium decay to the

decays of its daughter (Nihonium), granddaughter (Roentgenium), and so on.[7][9]

Energy Gating: Use the characteristic alpha decay energies to identify the specific

Moscovium isotope and its decay products.

Lifetime Measurement: For each correlated implantation-decay event, calculate the time

difference (Δt) between the implantation of the Moscovium ion and its first alpha decay.

Statistical Analysis: With a sufficient number of events, the half-life (t₁/₂) can be

determined by fitting the distribution of decay times to an exponential decay law. For a

small number of events, the maximum likelihood method is often employed. The half-life is

related to the decay constant (λ) by the equation: t₁/₂ = ln(2)/λ.
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Caption: Workflow for Moscovium half-life measurement.
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Caption: Genetic correlation of decay events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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